Cas no 111-52-4 (N,N,N',N'-Tetramethylbut-2-enylenediamine)

N,N,N',N'-Tetramethylbut-2-enylenediamine is a tertiary diamine compound characterized by its unsaturated butene backbone and four methyl substituents on the nitrogen atoms. This structure imparts high reactivity and versatility in coordination chemistry, particularly as a ligand in transition metal catalysis. Its electron-donating methyl groups enhance metal-ligand interactions, making it useful in polymerization and cross-coupling reactions. The compound's rigid yet flexible framework allows for selective chelation, improving catalytic efficiency. Additionally, its liquid state at room temperature facilitates handling and precise dosing in synthetic applications. Suitable for use in organic synthesis and material science, it offers a balance of steric and electronic effects for tailored reactivity.
N,N,N',N'-Tetramethylbut-2-enylenediamine structure
111-52-4 structure
Product Name:N,N,N',N'-Tetramethylbut-2-enylenediamine
CAS No:111-52-4
MF:C8H18N2
MW:142.241921901703
MDL:MFCD00008336
CID:188549
PubChem ID:24874051
Update Time:2025-06-08

N,N,N',N'-Tetramethylbut-2-enylenediamine Chemical and Physical Properties

Names and Identifiers

    • 2-Butene-1,4-diamine,N1,N1,N4,N4-tetramethyl-, (2E)-
    • trans-N,N,N′,N′-Tetramethyl-2-butene-1,4-diamine
    • 1,3-Benzenediamine, N
    • 1,3-Bis(dimethylamino)benzol
    • 1,4-bis-(dimethylamino)-2-butene
    • AC1Q4TQZ
    • CTK8H6788
    • EINECS 244-998-8
    • N,N,N',N'-tetramethyl-1,4-diamino-2-butene
    • N,N,N',N'-tetramethylbenzene-1,3-diamine
    • N,N,N',N'-Tetramethylbut-2t-en-1,4-diamin
    • N,N,N',N'-Tetramethyl-m-phenylenediamine
    • SureCN4391221
    • tetra-N-methyl-but-2t-enediyldiamine
    • trans-N,N,N',N'-tetramethyl-2-butene-1,4-diamine
    • N,N,N',N'-TETRAMETHYL-2-BUTENE-1,4-DIAMINE
    • n,n’,n’-tetramethyl-4-diamin(e)-2-butene-n
    • (E)-N,N,N',N'-Tetramethyl-2-butene-1,4-diamine
    • rans-N,N,N′,N′-Tetramethyl-2-butene-1,4-diamine
    • (E)-N,N,N',N'-TETRAMETHYL-BUT-2-ENE-1,4-DIAMINE
    • (E)-N1,N1,N4,N4-tetramethylbut-2-ene-1,4-diamine
    • trans-N,N,N',N'-TetraMethyl-2-butene-1,4-diaMine 98%
    • N,N,N,N-TETRAMETHYL-2-BUTENE-1,4-DIAMINE
    • N,N,N',N'-Tetramethylbut-2-enylenediamine
    • NCIOpen2_003362
    • 2-Butene-1,4-diamine, N,N,N',N'-tetramethyl-, (2E)-
    • (?)-Methyl (S)-
    • A-bromoisobutyrate
    • methyl (s)-3-bromo-2-methylpropionate
    • TL8003171
    • (?)-Methyl (S)-3-bromo-2-methylpropionate
    • N,N,N',N'-tetramethylbut-2-ene-1,4-diamine
    • trans-N,N,N',N'-Tetramethyl-2-butene-1,4-diamine, 98%
    • AKOS015903099
    • n,n,n'n'-tetramethyl-2-butene-1,4-diamine
    • CS-0441194
    • 111-52-4
    • N,N,N',N'-Tetramethyl-2-butene-1,4-diamine, 95%
    • EINECS 224-928-2
    • 4559-79-9
    • J-002595
    • [(2E)-4-(DIMETHYLAMINO)BUT-2-EN-1-YL]DIMETHYLAMINE
    • LS-13535
    • N,N,N',N',-Tetramethyl-2-butene-1,4-diamine
    • NS00041412
    • J-800317
    • Trans-n1,n1,n4,n4-tetramethylbut-2-en-1,4-diamine
    • (E)-N,N,N',N'-Tetramethylbut-2-ene-1,4-diamine
    • EINECS 203-879-0
    • 2-Butene-1,4-diamine, N,N,N',N'-tetramethyl-
    • KUEDAAUECWBMLW-AATRIKPKSA-N
    • J-525035
    • BS-52932
    • 2-Butene-1,4-diamine, N1,N1,N4,N4-tetramethyl-, (2E)-
    • s11829
    • MFCD00008336
    • '(E)-N,N,N',N'-Tetramethyl-but-2-ene
    • J-640314
    • 2-Butene-1,4-diamine,n1,n1,n4,n4-tetramethyl-,(2E)-
    • AI3-23334
    • DTXSID10883306
    • T1436
    • N1,N1,N4,N4-Tetramethyl-2-butene-1,4-diamine; 1,4-Bis(dimethylamino)-2-butene
    • DB-097350
    • N,N,N'',N''-Tetramethyl-2-butene-1,4-diamine
    • MDL: MFCD00008336
    • Inchi: 1S/C8H18N2/c1-9(2)7-5-6-8-10(3)4/h5-6H,7-8H2,1-4H3/b6-5+
    • InChI Key: KUEDAAUECWBMLW-AATRIKPKSA-N
    • SMILES: N(C)(C)C/C=C/CN(C)C

Computed Properties

  • Exact Mass: 142.147
  • Monoisotopic Mass: 142.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 83.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 6.5

Experimental Properties

  • Color/Form: liquid
  • Density: 0.82 g/mL at 25 °C(lit.)
  • Boiling Point: 172-173 °C/723 mmHg(lit.)
  • Flash Point: Fahrenheit: 129.2 ° f
    Celsius: 54 ° c
  • Refractive Index: n20/D 1.441(lit.)
  • PSA: 6.48000
  • LogP: 0.66580
  • Solubility: Not determined

N,N,N',N'-Tetramethylbut-2-enylenediamine Security Information

  • Symbol: GHS02 GHS05
  • Signal Word:Danger
  • Hazard Statement: H226-H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 2734 8
  • WGK Germany:3
  • Hazard Category Code: 10-34
  • Safety Instruction: 16-26-36/37/39-45
  • FLUKA BRAND F CODES:10-34
  • Hazardous Material Identification: C
  • Risk Phrases:R10
  • Safety Term:16-26-36/37/39-45

N,N,N',N'-Tetramethylbut-2-enylenediamine Pricemore >>

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N,N,N',N'-Tetramethylbut-2-enylenediamine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:111-52-4)N,N,N',N'-TETRAMETHYL-2-BUTENE-1,4-DIAMINE
Order Number:sfd8199
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
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N,N,N',N'-Tetramethylbut-2-enylenediamine Related Literature

Additional information on N,N,N',N'-Tetramethylbut-2-enylenediamine

Professional Introduction to N,N,N',N'-Tetramethylbut-2-enylenediamine (CAS No. 111-52-4)

N,N,N',N'-Tetramethylbut-2-enylenediamine, a compound with the chemical formula C10H18N2, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 111-52-4, has garnered attention due to its unique structural properties and potential applications in various chemical synthesis processes. The presence of multiple alkyl and amine groups makes it a versatile intermediate in the development of complex organic molecules.

The structural framework of N,N,N',N'-Tetramethylbut-2-enylenediamine consists of a butadiene backbone substituted with four methyl groups and two amine functionalities. This configuration imparts a high degree of steric hindrance, which can be exploited in selective reactions where precise control over molecular architecture is required. The compound's ability to act as a chiral auxiliary or ligand in catalytic systems has been explored in recent years, particularly in asymmetric synthesis where enantioselectivity is paramount.

In recent years, researchers have been investigating the reactivity of N,N,N',N'-Tetramethylbut-2-enylenediamine in the context of transition metal catalysis. Its tetra-substituted amine groups provide multiple coordination sites, making it an attractive candidate for designing new catalysts or ligands that can enhance reaction efficiency and selectivity. For instance, studies have shown its utility in palladium-catalyzed cross-coupling reactions, where it can stabilize reactive intermediates and improve yields.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for more complex drug molecules. Researchers are exploring its incorporation into pharmacophores that target specific biological pathways. One notable area of investigation is its use in the synthesis of kinase inhibitors, where the steric and electronic properties of the molecule can be tailored to modulate enzyme activity. Preliminary studies suggest that derivatives of N,N,N',N'-Tetramethylbut-2-enylenediamine may exhibit promising inhibitory effects on certain kinases, which are key targets in cancer therapy.

Furthermore, the compound's stability under various reaction conditions makes it a valuable asset in synthetic chemistry. It can be stored for extended periods without significant degradation, allowing for more flexible experimental design. This stability is particularly important in multi-step syntheses where intermediate isolation and purification are critical steps. The ease with which N,N,N',N'-Tetramethylbut-2-enylenediamine can be handled and integrated into synthetic routes also contributes to its appeal among chemists.

The environmental impact of using N,N,N',N'-Tetramethylbut-2-enylenediamine as a chemical intermediate has also been considered. Unlike some traditional reagents that require harsh conditions or generate significant waste, this compound has demonstrated compatibility with greener synthetic methods. For example, it can be used in solvent-free reactions or under mild conditions that minimize energy consumption and reduce the environmental footprint of chemical processes.

In conclusion, N,N,N',N'-Tetramethylbut-2-enylenediamine (CAS No. 111-52-4) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable tool for organic synthesis, particularly in areas requiring precise control over molecular architecture and reactivity. As research continues to uncover new applications for this compound, its importance in the field of chemistry is likely to grow further.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:111-52-4)N,N,N',N'-TETRAMETHYL-2-BUTENE-1,4-DIAMINE
sfd8199
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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